Cas no 1040632-80-1 (N-(2,4-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(2,4-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1040632-80-1
• MF: C₂₆H₂₂N₄OS
• MW: 438.544084072113
• CID: 5383011
• Update Time: 2025-05-20

N-(2,4-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,4-Dimethylphenyl)-2-[[2-(1-naphthalenyl)pyrazolo[1,5-a]pyrazin-4-yl]thio]acetamide
• N-(2,4-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C26H22N4OS/c1-17-10-11-22(18(2)14-17)28-25(31)16-32-26-24-15-23(29-30(24)13-12-27-26)21-9-5-7-19-6-3-4-8-20(19)21/h3-15H,16H2,1-2H3,(H,28,31)
• InChI Key： IARPOEROQQXABH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C=C1C)(=O)CSC1=NC=CN2N=C(C3=C4C(C=CC=C4)=CC=C3)C=C12

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.09±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(2,4-dimethylphenyl)-2-{[2-(naphthalen-1-yl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

N-(2,4-Dimethylphenyl)-2-{[2-(Naphthalen-1-yl)Pyrazolo[1,5-a]Pyrazin-4-yl]Sulfanyl}Acetamide: A Comprehensive Overview

N-(2,4-Dimethylphenyl)-2-{[2-(Naphthalen-1-yl)Pyrazolo[1,5-a]Pyrazin-4-yl]Sulfanyl}Acetamide, identified by the CAS number 1040632-80-1, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a naphthalene moiety fused with a pyrazolo[1,5-a]pyrazine ring system and a sulfanyl acetamide group. The presence of these functional groups contributes to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of multi-step reactions, including nucleophilic substitutions, coupling reactions, and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex molecules. Researchers have explored various methodologies to optimize the yield and purity of this compound, leveraging modern catalytic systems and green chemistry principles. These efforts have significantly enhanced the feasibility of large-scale production for both academic and industrial purposes.

The molecular structure of CAS No. 1040632-80-1 is particularly interesting due to the presence of aromatic heterocycles and sulfur-containing functionalities. The naphthalene group provides extended conjugation, while the pyrazolo[1,5-a]pyrazine ring introduces additional electronic complexity. These features make the compound a promising candidate for applications in drug discovery and materials science. For instance, its electronic properties suggest potential use in organic electronics as semiconducting materials or as components in advanced polymer systems.

Recent studies have focused on the biological activity of this compound. Preclinical research indicates that it exhibits selective inhibitory effects on certain enzyme targets associated with neurodegenerative diseases. This finding has sparked interest in exploring its therapeutic potential for conditions such as Alzheimer's disease or Parkinson's disease. Furthermore, its ability to modulate cellular signaling pathways makes it a valuable tool for studying disease mechanisms at the molecular level.

In terms of environmental impact and safety considerations, N-(2,4-Dimethylphenyl)-2-{[2-(Naphthalen-1-yl)Pyrazolo[1,5-a]Pyrazin-4-yl]Sulfanyl}Acetamide has undergone rigorous testing to assess its biodegradability and toxicity profiles. These studies are essential for ensuring that its use aligns with sustainable practices and regulatory standards. Preliminary results suggest that the compound demonstrates low toxicity under standard experimental conditions.

The integration of computational chemistry techniques has further enhanced our understanding of this compound's properties. Advanced molecular modeling tools have been employed to predict its solubility, stability, and interaction with biological systems. These insights are invaluable for guiding experimental design and optimizing its performance in various applications.

In conclusion, CAS No. 1040632-80-1 represents a cutting-edge advancement in organic synthesis with diverse applications across multiple disciplines. Its unique molecular architecture and promising biological profile position it as a key player in future research and development efforts.